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Compound of Interest

Compound Name: Cobalt (1) cyanide

Cat. No.: B1164910

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the physicochemical properties, synthesis,
stability, and toxicity of cobalt (II) cyanide (Co(CN)z) and iron (II) cyanide (Fe(CN)z2). The
information is intended to assist researchers in understanding the key differences between
these two inorganic compounds.

Physicochemical Properties

Cobalt (Il) cyanide and iron (ll) cyanide exhibit distinct physical and chemical properties. A
summary of these is provided in the table below. Notably, simple iron (II) cyanide is considered
a hypothetical or highly unstable compound, often existing in more complex forms.
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Cobalt (II) Cyanide

Propert Iron (Il) Cyanide (Fe(CN)2
perty (Co(CN)2) (m Cy (Fe(CN)2)

Molecular Formula Co(CN)2[1][2] Fe(CN)2[3]
Molar Mass 110.97 g/mol [4][5][6] 107.88 g/mol

Deep blue, hygroscopic solid ]

] Generally considered

(anhydrous)[5]; Pink to ] ]

Appearance hypothetical or exists as a

reddish-brown needles
(dihydrate)[7]

polymer, Fez[Fe(CN)s][3]

Solubility in water

Insoluble[1][7]

Insoluble

Other Solubilities

Soluble in solutions of alkali
cyanides (e.g., KCN, NaCN)

and ammonium hydroxide[7].

Decomposes in acid.

Melting Point Decomposes at 280°C[7] Decomposes
Density 1.872 g/cm3 (anhydrous)[7] Not well-documented
Coordination polymer with the , _
Hypothetical as a simple salt;
Structure structural formula ] )
likely polymeric.[3]
Cos[Co(CN)s]2[1][2]
Synthesis

The synthesis of cobalt (II) cyanide and the challenges associated with preparing pure iron (11)

cyanide are outlined below.

Experimental Protocol: Synthesis of Cobalt (ll) Cyanide

(Hydrated)

This protocol describes the synthesis of hydrated cobalt (II) cyanide via the reaction of a

cobalt (1) salt with potassium cyanide.

Materials:

e Cobalt (I) chloride (CoCl2)
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e Potassium cyanide (KCN)
« Distilled water

Procedure:

Prepare an aqueous solution of cobalt (1) chloride.

e Slowly add a stoichiometric amount of potassium cyanide solution to the cobalt (1) chloride
solution with constant stirring.

e Areddish-brown precipitate of cobalt (ll) cyanide trihydrate (Co(CN)2-3H20) will form.[4]

e |tis crucial to use a stoichiometric amount of KCN, as an excess will lead to the formation of
soluble potassium cobalt (Il) cyanide (KsaCo(CN)e).[4]

e The precipitate can be collected by filtration, washed with distilled water, and dried.

e Anhydrous Co(CN)z can be obtained by dehydrating the hydrated form.[4]

Synthesis of Iron (1) Cyanide

The synthesis of pure, simple iron (ll) cyanide is challenging due to its instability.[3] It is often
described as a hypothetical compound.[3] Attempts to synthesize it can result in the formation
of more complex and stable iron-cyanide compounds. One reported method involves the
decomposition of ammonium ferrocyanide.[3]
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Synthesis Approaches
Cobalt (I) Cyanide Synthesis Iron (1) Cyanide Synthesis (Challenging)
Cobalt (I1) Chloride Solution Potassium Cyanide Solution Iron (I1) Salt Solution Cyanide Source Fe(CN)z is highly unstable and difficult to isolate.
+ KCN (stoichiometric) + KCN

Co(CN)2:3H20 (precipitate) Complex Iron Cyanides (e.g., Ferrocyanides)

Comparative Stability

Cobalt (Il) Cyanide Iron (1) Cyanide

Highly Unstable/
Hypothetical

Readily forms more stable complexes

Relatively Stable Forms stable complexes (e.g., [Fe(CN)eJ*)

Toxicity Assessment Workflow

Oral Ingestion Inhalation Dermal Contact
Complex Stability [—®{ Bioavailability of CN- Dose
Low

Cyanide Poisoning Systemic Toxicity
(Inhibition of Cellular Respiration) (Cobalt/Iron Effects)

Low/No Toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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